2-amino-N-methyl-N-[4-(propan-2-yloxy)phenyl]ethane-1-sulfonamide hydrochloride
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Overview
Description
2-amino-N-methyl-N-[4-(propan-2-yloxy)phenyl]ethane-1-sulfonamide hydrochloride is a useful research compound. Its molecular formula is C12H21ClN2O3S and its molecular weight is 308.82. The purity is usually 95%.
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Scientific Research Applications
Biocatalysis in Drug Metabolism
Biocatalysis has been applied to drug metabolism studies, particularly in understanding the metabolic pathways of complex molecules like biaryl-bis-sulfonamides. An example is the use of microbial systems such as Actinoplanes missouriensis to produce mammalian metabolites of compounds like LY451395, a biaryl-bis-sulfonamide, for structural characterization by nuclear magnetic resonance spectroscopy. This approach aids in identifying the metabolic transformations these compounds undergo in vivo, providing insights into their pharmacokinetics and pharmacodynamics (Zmijewski et al., 2006).
Antimicrobial Activity
Sulfonamides have been explored for their antimicrobial properties. Research into new heterocyclic compounds based on sulfonamide structures has shown potential in antimicrobial applications. For instance, modifications and derivatizations of sulfonamide compounds have led to the development of molecules with significant antimicrobial activity, showcasing the versatility of sulfonamides in therapeutic applications beyond their traditional use as antibacterial agents (El‐Emary et al., 2002).
Synthesis of Zwitterionic Compounds
Sulfonamide derivatives have been utilized in the synthesis of zwitterionic compounds, such as sulfobetaine-type gemini surfactants. These surfactants, synthesized through reactions involving sulfonamides, exhibit unique physicochemical properties like micelle formation and surface activity, which have implications for their use in industrial and pharmaceutical formulations (Yoshimura et al., 2006).
Novel Synthetic Pathways
Sulfonamides serve as key intermediates in the synthesis of complex organic molecules. Innovative methods have been developed for the synthesis of sulfonamides, leading to potent and selective compounds with applications in various fields, including medicinal chemistry. These synthetic routes open up new possibilities for the development of therapeutic agents with enhanced efficacy and selectivity (Yan et al., 2006).
Mechanism of Action
Target of Action
The compound contains an amine group, which is a common functional group in many biologically active molecules. Amines can interact with various biological targets such as receptors, enzymes, and ion channels .
Mode of Action
The interaction of amines with their targets often involves the formation of ionic or hydrogen bonds with the target molecule, leading to changes in the target’s function .
Biochemical Pathways
The exact biochemical pathways affected by this compound would depend on its specific targets. Amines are involved in a wide range of biochemical processes, including neurotransmission and enzymatic reactions .
Pharmacokinetics
The pharmacokinetics of a compound depend on its chemical properties. Amines are usually basic and can be protonated, which can affect their absorption, distribution, metabolism, and excretion (ADME). The presence of the sulfonamide group might also influence its ADME properties .
Result of Action
The molecular and cellular effects of the compound would depend on its specific targets and the pathways they are involved in. These could range from changes in cell signaling to alterations in metabolic processes .
Action Environment
Environmental factors such as pH and temperature can influence the stability and efficacy of the compound. The presence of other substances (e.g., drugs, food components) can also affect its action through interactions or competition for the same targets .
Properties
IUPAC Name |
2-amino-N-methyl-N-(4-propan-2-yloxyphenyl)ethanesulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3S.ClH/c1-10(2)17-12-6-4-11(5-7-12)14(3)18(15,16)9-8-13;/h4-7,10H,8-9,13H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNVODWANKJWVPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)N(C)S(=O)(=O)CCN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.83 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.